Cas no 139032-23-8 (1-isocyano-4-(trifluoromethyl)benzene)

• Product Name: 1-isocyano-4-(trifluoromethyl)benzene
• CAS No: 139032-23-8
• MF: C₈H₄F₃N
• MW: 171.119272232056
• CID: 138627
• PubChem ID: 2759412
• Update Time: 2025-04-19

1-isocyano-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyano-4-(trifluoromethyl)-
• 1-ISOCYANO-4-(TRIFLUOROMETHYL)BENZENE
• 4-ISOCYANOBENZOTRIFLUORIDE
• TOS-BB-0817
• FS-6279
• AKOS005256280
• SCHEMBL323825
• 4-Trifluoromethyl-phenyl isocyanide
• 4-Iso cyanobenzotrifluoride
• Benzene, 1-isocyano-4-(trifluoromethyl)-
• 2,4-DIBROMOBUTYRICACID
• EN300-1177096
• 4-(trifluoromethyl)phenylisocyanide
• 4-(trifluoromethyl)-phenyl isocyanide
• 139032-23-8
• MFCD04117607
• DTXSID50374783
• 4-trifluoromethylphenylisocyanide
• FT-0748270
• 4-(trifluoromethyl)phenyl isocyanide
• 1-isocyano-4-(trifluoromethyl)benzene

• Inchi： 1S/C8H4F3N/c1-12-7-4-2-6(3-5-7)8(9,10)11/h2-5H
• InChI Key： MPEHAMDFHFAQLB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)[N+]#[C-])(F)F

Computed Properties

• Exact Mass: 171.03000
• Monoisotopic Mass: 171.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.48690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes